molecular formula C11H11NOS B3064066 3-(5-((Methylthio)methyl)furan-2-yl)pyridine CAS No. 859239-20-6

3-(5-((Methylthio)methyl)furan-2-yl)pyridine

Cat. No. B3064066
CAS RN: 859239-20-6
M. Wt: 205.28 g/mol
InChI Key: QSLAHFFHHYZNQL-UHFFFAOYSA-N
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Description

3-(5-((Methylthio)methyl)furan-2-yl)pyridine is a useful research compound. Its molecular formula is C11H11NOS and its molecular weight is 205.28 g/mol. The purity is usually 95%.
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properties

CAS RN

859239-20-6

Product Name

3-(5-((Methylthio)methyl)furan-2-yl)pyridine

Molecular Formula

C11H11NOS

Molecular Weight

205.28 g/mol

IUPAC Name

3-[5-(methylsulfanylmethyl)furan-2-yl]pyridine

InChI

InChI=1S/C11H11NOS/c1-14-8-10-4-5-11(13-10)9-3-2-6-12-7-9/h2-7H,8H2,1H3

InChI Key

QSLAHFFHHYZNQL-UHFFFAOYSA-N

Canonical SMILES

CSCC1=CC=C(O1)C2=CN=CC=C2

Origin of Product

United States

Synthesis routes and methods I

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Synthesis routes and methods II

Procedure details

(See FIG. 7.) To a solution of 13 (27 mg, 0.12 mmol) in anhydrous CH3OH (3 mL) at 0° C. under argon was added a solution of sodium methoxide (15 mg, 0.28 mmol) in anhydrous CH3OH (1 mL) dropwise, over 10 min and the resultant solution was stirred for 30 min. To the solution was added methyl iodide (17 μL, 0.28 mmol) in anhydrous CH3OH (1 mL) dropwise over 1 min and the resultant solution was stirred for 30 min. The reaction was stopped by the addition of aqueous sodium bicarbonate (satd. soln., 10 mL). The CH3OH was removed in vacuo and the aqueous fraction was extracted with EtOAc (3×10 mL). The combined organic fractions were dried (Na2SO4), filtered and the solvent was removed in vacuo. The crude material was chromatographed on silica gel (EtOAc/Hex, 25/75, Rf=0.2) to afford the title compound 15 (13 mg, 54% yield) as an off white solid: mp=67-68° C.; 1H NMR (CDCl3) δ 8.90 (br s, 1H), 8.46 (m, 1H), 7.90 (m, 1H), 7.29 (m, 1H), 6.66 (d, J=3.3 Hz, 1H), 6.29 (d, J=3.3 Hz, 1H), 3.74 (s, 2H), 2.14 (s, 3H); LRMS (ESI) m/z calcd for C11H12NOS [M+H]+ 206. found 206.
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